Cas no 208035-62-5 (2,4-Dodecadienoic acid,11-methoxy-3,7,11-trimethyl-, 1-methylethyl ester, (2Z,4Z,7S)-)

• Product Name: 2,4-Dodecadienoic acid,11-methoxy-3,7,11-trimethyl-, 1-methylethyl ester, (2Z,4Z,7S)-
• CAS No: 208035-62-5
• MF: C₁₉H₃₄O₃
• MW: 310.47146654129
• CID: 289249
• PubChem ID: 23275953
• Update Time: 2025-04-19

2,4-Dodecadienoic acid,11-methoxy-3,7,11-trimethyl-, 1-methylethyl ester, (2Z,4Z,7S)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Dodecadienoic acid,11-methoxy-3,7,11-trimethyl-, 1-methylethyl ester, (2Z,4Z,7S)-
• propan-2-yl (2Z,4Z)-11-methoxy-3,7,11-trimethyldodeca-2,4-dienoate
• 2,4-Dodecadienoic acid, 11-methoxy-3,7,11-trimethyl-, 1-methylethyl ester, (2Z,4Z,7S)-
• 208035-62-5
• (2Z,4Z,7S)-1-Methylethyl 11-methoxy-3,7,11-trimethyl-2,4-dodecadienoate
• 1-Methylethyl (2Z,4Z,7S)-11-methoxy-3,7,11-trimethyl-2,4-dodecadienoate

• Inchi： 1S/C19H34O3/c1-15(2)22-18(20)14-17(4)11-8-10-16(3)12-9-13-19(5,6)21-7/h8,11,14-16H,9-10,12-13H2,1-7H3/b11-8-,17-14-
• InChI Key： NFGXHKASABOEEW-RNTZQGMKSA-N
• SMILES： O(C)C(C)(C)CCCC(C)C/C=C\C(=C/C(=O)OC(C)C)\C

Computed Properties

• Exact Mass: 310.250795
• Monoisotopic Mass: 310.250795
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 35.5

Experimental Properties

• Boiling Point: 100 deg C @ 0.05 mm Hg